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Compound of Interest

Diethyl 5-(2-methylpropyl)furan-2-
Compound Name:

yl phosphate
CAS No.: 917769-44-9
Cat. No.: B12608393
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Executive Summary

Diethyl furan-2-yl phosphates represent a unique intersection of organophosphorus chemistry
and heterocyclic synthesis. Structurally, they are enol phosphates derived from furan-2(5H)-
ones (butenolides). Their reactivity is defined by two competing electrophilic sites: the
phosphorus center (susceptible to nucleophilic attack/hydrolysis) and the C2-carbon (activated
for transition-metal catalyzed cross-coupling).

For the medicinal chemist, these phosphates function as "pseudohalides,"” offering a stable
alternative to unstable 2-halofurans for introducing complexity onto the furan ring via Suzuki,
Stille, or Negishi couplings.

Synthesis: The Enolate Trapping Protocol

The most robust route to diethyl furan-2-yl phosphate involves the O-phosphorylation of the
corresponding furan-2-olate anion. This transformation effectively "locks" the tautomeric furan-
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2-ol into its aromatic form.

Reaction Mechanism

The synthesis relies on the kinetic deprotonation of furan-2(5H)-one (or substituted analogues)

followed by quenching with diethyl chlorophosphate.

Key Mechanistic Considerations:

Regioselectivity: The ambient nucleophile (enolate) can react at Oxygen (O-phosphorylation)
or Carbon (C-phosphorylation). Hard electrophiles like diethyl chlorophosphate (DECP) favor
O-attack, especially in polar aprotic solvents (THF/HMPA) which solvate the cation and
expose the naked oxygen anion.

Temperature Control: Low temperatures (-78 °C) are critical to prevent polymerization of the
sensitive furan-2-olate intermediate.

Experimental Protocol

Standard Operating Procedure for Bench-Scale Synthesis

Reagents: Furan-2(5H)-one (1.0 equiv), LIHMDS (1.1 equiv, 1.0 M in THF), Diethyl
chlorophosphate (1.2 equiv), dry THF.

Setup: Flame-dried 2-neck flask under Argon atmosphere.

Deprotonation: Cool THF solution of LIHMDS to -78 °C. Add furan-2(5H)-one dropwise over
15 min. Stir for 30 min to ensure complete enolization.

Phosphorylation: Add diethyl chlorophosphate (neat) dropwise. Crucial: Maintain internal
temperature below -70 °C to avoid C-acylation byproducts.

Workup: Warm to 0 °C, quench with sat. NH4Cl. Extract with EtOAc, wash with brine.

Purification: Flash chromatography on silica (neutralized with 1% EtsN). Note: The product is
acid-sensitive; avoid acidic silica.

Reactivity Profile & Mechanism
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The reactivity of diethyl furan-2-yl phosphate can be categorized into three distinct pathways:
C-O Activation (Cross-Coupling), P-O Cleavage (Hydrolysis), and Ring Electrophilicity.

Pathway A: Transition-Metal Catalyzed Cross-Coupling

This is the primary application in drug development. The diethyl phosphate group functions as
an excellent leaving group (pseudohalide), comparable to a triflate but more stable and easier
to handle.

e Suzuki-Miyaura Coupling: Reacts with aryl boronic acids (Pd(PPhs)a4 cat., K2COs base) to
yield 2-aryl furans.

e Negishi Coupling: Reacts with organozinc reagents for alkylation.

e Mechanism: Oxidative addition of Pd(0) into the C2-O bond is facile due to the aromatization
driving force, despite the strength of the C-O bond.

Pathway B: Hydrolytic Instability

In acidic media, the compound reverts to the lactone. This pathway must be suppressed during
storage.

e Mechanism: Protonation occurs at C3 (the [3-carbon of the enol system), generating an
oxocarbenium ion which is rapidly hydrolyzed at the phosphorus.

 Stability Metric: Stable in pH 7-10 buffers; ti/2 < 10 min in 1M HCI.

Pathway C: Electrophilic Aromatic Substitution

The phosphate group is inductively electron-withdrawing (-1) but donates electron density via
resonance (+M). However, the overall effect is deactivating compared to a free furan.
Electrophilic substitution (e.g., bromination) typically occurs at C5 (the a-position).

Visualizations
Synthesis & Hydrolysis Pathways

The following diagram illustrates the formation of the phosphate and its acid-catalyzed
reversion to the lactone.
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Caption: Cycle of synthesis via enolate trapping and acid-catalyzed degradation via C3
protonation.

Cross-Coupling Catalytic Cycle

This diagram details the mechanism of using the phosphate as a leaving group in Palladium-
catalyzed coupling.
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Caption: Pd-catalyzed cycle replacing the phosphate group with an aryl/alkyl nucleophile.

Comparative Data: Leaving Group Ability

The following table compares diethyl phosphate against common leaving groups in furan cross-
coupling reactions.
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Leaving Group  Stability Oxidative Atom

. Cost

(LG) (Shelf) Addition Rate Economy
Diethyl S

High (if neutral) Moderate Moderate Low
Phosphate

Low
Triflate (-OTY) (Hydrolytically Very High Low High

unstable)
Bromide (-Br) High High High Low
Tosylate (-OTs) Very High Low Low Low

Insight: While Triflates are more reactive, Diethyl Phosphates offer a superior balance of
stability and reactivity, allowing for the purification of the intermediate before the coupling step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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